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Abstract

Proglumide sodium, a non-selective cholecystokinin (CCK) receptor antagonist, has
demonstrated notable anti-neoplastic properties in various preclinical studies.[1][2][3] Initially
developed for the treatment of peptic ulcers, its ability to block both CCK-A and CCK-B
receptors has led to investigations into its efficacy as a potential anti-cancer agent.[1][4] This
technical guide provides an in-depth overview of the anti-cancer effects of Proglumide
sodium, with a focus on its mechanism of action, experimental evidence, and relevant
protocols. The information presented is intended to support further research and development
of Proglumide sodium as a therapeutic agent in oncology.

Mechanism of Action

Proglumide sodium exerts its anti-neoplastic effects primarily by antagonizing cholecystokinin
(CCK) receptors, which are overexpressed in several types of cancer cells and components of
the tumor microenvironment. It acts as a non-selective antagonist for both CCK-A and CCK-B
receptors. The binding of Proglumide to these receptors interferes with the proliferative signals
mediated by their endogenous ligands, gastrin and cholecystokinin.

The anti-tumor activity of Proglumide is multifaceted and includes:
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 Direct inhibition of tumor cell growth: By blocking CCK receptors on cancer cells, Proglumide
can inhibit their proliferation.

e Modulation of the tumor microenvironment: Proglumide has been shown to reduce fibrosis
and desmoplasia within the tumor microenvironment, which can otherwise act as a barrier to
drug delivery and immune cell infiltration.

e Enhancement of anti-tumor immunity: By decreasing fibrosis, Proglumide can facilitate the
infiltration of cytotoxic T-lymphocytes (CD8+ T cells) into the tumor, thereby enhancing the
host's immune response against the cancer.

o Synergistic effects with chemotherapy: Proglumide can render tumors more susceptible to
conventional chemotherapeutic agents.

Below is a diagram illustrating the proposed mechanism of action of Proglumide sodium in
the context of cancer therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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